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Compound of Interest

Compound Name: Valeranone

Cat. No.: B159243

For researchers, scientists, and drug development professionals, the responsible management
of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This
guide provides a procedural framework for the proper disposal of valeranone, ensuring that
safety and compliance remain at the forefront of laboratory operations. While specific public-
domain disposal protocols for valeranone are not detailed, a systematic approach following
institutional and regulatory guidelines is essential.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle valeranone with appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a laboratory coat. All handling of valeranone waste should be conducted in a well-ventilated
area, such as a certified chemical fume hood, to minimize the risk of inhalation exposure.[1]

In the event of accidental exposure, the following first-aid measures should be taken:
o Skin Contact: Immediately wash the affected area with soap and plenty of water.[1][2]

o Eye Contact: Rinse the eyes thoroughly with plenty of water for at least 15 minutes and seek
medical attention.[1][2]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and consult a physician.
Never give anything by mouth to an unconscious person.[1][2]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen or artificial
respiration and seek medical attention.[1][2]

Physicochemical and Toxicity Data for Valeranone

While a comprehensive Safety Data Sheet (SDS) with full GHS/HCS classification for
valeranone was not identified in the public domain, the following data has been compiled from
available sources. This information is critical for a preliminary risk assessment.

Property Value Reference
CAS Number 5090-54-0 [3114]
Molecular Formula C15H260 [4]
Molecular Weight 222.37 g/mol [4]

. . 287.00 to 288.00 °C @ 760.00
Boiling Point _ [41[5][6]
mm Hg (estimated)

. 249.00 °F / 120.40 °C (TCC,
Flash Point _ [4][6]
estimated)

- Insoluble in water; Soluble in
Solubility cohol [41[6]
alcoho

o Intraperitoneal-mouse LD50:
Acute Toxicity 350 ma/k [41[6]
mg/Kg

o GHS classification not found in
Hazard Classification ) [415116]
provided sources.

Step-by-Step Valeranone Disposal Protocol

The safest and most compliant method for disposing of chemical waste like valeranone is to
manage it through a licensed hazardous waste disposal service, coordinated by your
institution's Environmental Health and Safety (EHS) department.[1] Attempting to neutralize or
treat the chemical without a validated protocol can be dangerous.[1]

1. Waste ldentification and Segregation:
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o Treat all materials contaminated with valeranone, including unused product, solutions, spill
cleanup materials, and empty containers, as chemical waste.

» Do not mix valeranone waste with other waste streams.[1] Proper segregation is key to safe
and compliant disposal.

2. Containerization and Labeling:
e Collect valeranone waste in a suitable, closed, and chemically compatible container.

o The container must be clearly labeled as "Hazardous Waste" (or as required by local
regulations).

e The label should include the chemical name "Valeranone," its CAS number (5090-54-0), and
any appropriate hazard pictograms if identified by your institution's EHS assessment.[1]

3. Waste Accumulation and Storage:

o Store the sealed waste container in a designated and secure satellite accumulation area
within the laboratory.[1]

e The storage area should be away from general traffic and incompatible materials.
4. Arrange for Disposal:

e Once the waste container is full or ready for disposal, submit a chemical waste pickup
request to your institution's EHS department.[1]

e The EHS department will coordinate with a licensed hazardous waste disposal company for
collection, transport, and final disposal in accordance with all federal, state, and local
regulations.[1]

Important Considerations:

e Do not dispose of valeranone down the drain or in the regular trash.[1] Its insolubility in
water and potential environmental impact necessitate professional disposal.
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e Always consult with your institution's EHS department for specific guidelines and regulatory
requirements applicable to your location.[1]

Experimental Protocols

Specific experimental protocols for the neutralization or chemical degradation of valeranone
for disposal purposes are not readily available in the public domain. The recommended and
safest procedure is to collect the waste as described above and have it managed by a
professional hazardous waste disposal service.[1]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of valeranone

waste, emphasizing safety and compliance.
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( Start: Valeranone Waste Generated )

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste
(Do not mix with other chemicals)

3. Collect in Labeled, Closed Container
- 'Hazardous Waste' Do NOT Pour Down Drain
- 'Valeranone' or Dispose in Regular Trash
- CAS: 5090-54-0

4. Store in Designated Satellite
Accumulation Area

5. Submit Waste Pickup Request
to Institutional EHS Dept.

6. EHS Coordinates with Licensed
Hazardous Waste Vendor

( End: Compliant Disposal )

Click to download full resolution via product page

Caption: Valeranone Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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